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Biotin-PEG4-methyltetrazine is a versatile chemical tool that combines the high-affinity
interaction of biotin and avidin with the precision of bioorthogonal click chemistry.[1] Its
structure consists of three key components: a biotin moiety, a polyethylene glycol (PEG4)
spacer, and a methyltetrazine reactive group.[1] This design allows for a two-step labeling
strategy where the methyltetrazine group first reacts with a trans-cyclooctene (TCO) modified
molecule in a highly specific and rapid inverse-electron-demand Diels-Alder (IEDDA)
cycloaddition.[2][3][4] This reaction is characterized by its exceptional kinetics and the ability to
proceed in complex biological environments without interfering with native biochemical
processes.[2][5]

The PEG4 linker enhances the water solubility of the molecule and provides spatial separation
between the biotin and the target molecule, which minimizes steric hindrance and ensures
efficient binding of the biotin to streptavidin or avidin.[1][6] This powerful combination of
features makes Biotin-PEG4-methyltetrazine a valuable reagent for a wide range of
applications, including the development of probes, bioconjugation, and drug delivery systems.

[1]

Quantitative Data Summary
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The following table summarizes the key quantitative data for Biotin-PEG4-methyltetrazine.

Property Value Source
Molecular Weight 589.71 g/mol (11121171
Chemical Formula C27H39N706S [2]
Purity >95% (HPLC) [2]
Appearance Red crystalline solid [2]
Solubility Soluble in DMSO and DMF [2]
Storage Conditions -20°C, desiccated [2]
Reaction Kinetics (k) > 800 M-1s-1 (with TCO) [2]

Note: A related compound, Biotin-PEG4-amido-methyltetrazine, has a different molecular
weight (674.82 g/mol ) and chemical formula (C31H46N807S).[5][8][9]

Experimental Protocols
General Workflow for Biotinylation using Biotin-PEG4-
methyltetrazine

This workflow outlines the fundamental steps for labeling a TCO-modified molecule with Biotin-
PEG4-methyltetrazine.
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General workflow of Biotin-PEG4-methyltetrazine click chemistry.

Protocol 1: Labeling of TCO-Functionalized Proteins

This protocol details the biotinylation of a purified protein that has been functionalized with a
TCO group.

Materials:

TCO-functionalized protein in a suitable buffer (e.g., PBS, pH 7.4)

Biotin-PEG4-methyltetrazine

Anhydrous DMSO or DMF

Desalting spin column or dialysis cassette

Procedure:
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» Protein Preparation: Ensure the TCO-functionalized protein is at a concentration of 1-5
mg/mL in an amine-free buffer like PBS.

» Reagent Preparation: Prepare a stock solution of Biotin-PEG4-methyltetrazine in
anhydrous DMSO.

 Biotinylation Reaction: Add a 1.5 to 5-fold molar excess of the Biotin-PEG4-methyltetrazine
solution to the protein solution. The optimal ratio may need to be determined empirically for
each specific protein.

 Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle
mixing.

 Purification: Remove the unreacted Biotin-PEG4-methyltetrazine using a desalting spin
column or by dialysis against the desired storage buffer.[4]

o Storage: Store the purified biotinylated protein at 4°C for short-term use or at -20°C to -80°C
for long-term storage.[4]

Protocol 2: Metabolic Labeling of Cell Surface Glycans

This protocol describes the labeling of cell surface glycans for subsequent detection.
Materials:

e Cultured cells

 Cell culture medium

e TCO-modified sugar (e.g., AcaManN-TCO)

o Biotin-PEG4-methyltetrazine

e Phosphate-buffered saline (PBS)

o Streptavidin-conjugated fluorophore for detection

Procedure:
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» Metabolic Labeling: Culture cells to the desired confluency. Incubate the cells with a TCO-
modified sugar (e.g., 25-50 pM AcaManN-TCO) in the cell culture medium for 24-48 hours to
allow for incorporation into cell surface glycans.[4]

o Washing: Wash the cells three times with ice-cold PBS to remove any unincorporated TCO-
sugar.[4]

 Biotinylation: Prepare a fresh solution of Biotin-PEG4-methyltetrazine in PBS (e.g., 50-100
uM). Incubate the cells with this solution for 30-60 minutes at room temperature or 4°C.
Performing this step at 4°C can help reduce the internalization of the label.[4]

e Washing: Wash the cells three times with ice-cold PBS to remove excess Biotin-PEGA4-
methyltetrazine.

o Detection: The biotinylated cells can now be detected using a streptavidin-conjugated
fluorophore for analysis by flow cytometry or fluorescence microscopy.[10]

Signaling Pathways and Applications
Pre-targeted Imaging Strategy

Biotin-PEG4-methyltetrazine is instrumental in pre-targeted imaging strategies. This involves
administering a TCO-modified antibody that binds to a specific target in vivo. After allowing for
the clearance of the unbound antibody, a tetrazine-modified imaging agent is administered,
which rapidly reacts with the TCO-tagged antibody at the target site. The biotin moiety can then
be used for signal amplification with streptavidin-conjugated probes.
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Logical flow of a pre-targeted imaging strategy.

PROTAC and ADC Development

In the context of Proteolysis Targeting Chimeras (PROTACSs) and Antibody-Drug Conjugates
(ADCs), Biotin-PEG4-methyltetrazine serves as a versatile linker.[7][11] It can be used to
conjugate a targeting moiety (like an antibody) to a payload (like a cytotoxic drug or a protein
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degrader) through the highly specific tetrazine-TCO reaction. The biotin can be utilized for
purification or detection during the development and characterization of these complex
bioconjugates.

This technical guide provides a foundational understanding of Biotin-PEG4-methyltetrazine
for its effective application in research and development. For specific applications, further
optimization of the described protocols may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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